Cas no 903579-12-4 (2-(Benzyloxy)-4-bromo-1-chlorobenzene)

• Product Name: 2-(Benzyloxy)-4-bromo-1-chlorobenzene
• CAS No: 903579-12-4
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• CID: 1039340
• PubChem ID: 53217017
• Update Time: 2025-05-20

2-(Benzyloxy)-4-bromo-1-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-bromo-1-chlorobenzene
• 4-bromo-1-chloro-2-phenylmethoxybenzene
• AKOS013354803
• BS-29700
• CS-0212571
• AB70802
• CJNSNMPZMZMQJA-UHFFFAOYSA-N
• 2-benzyloxy-4-bromo-1-chlorobenzene
• SCHEMBL544346
• FT-0724022
• 903579-12-4
• MFCD16295103
• DTXSID60682124
• DA-27866

• MDL： MFCD16295103
• Inchi： 1S/C13H10BrClO/c14-11-6-7-12(15)13(8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： CJNSNMPZMZMQJA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 295.96000
• Monoisotopic Mass: 295.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 358.3±27.0 °C at 760 mmHg
• Flash Point: 170.5±23.7 °C
• PSA: 9.23000
• LogP: 4.68150
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Benzyloxy)-4-bromo-1-chlorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Benzyloxy)-4-bromo-1-chlorobenzene

2-(Benzyloxy)-4-bromo-1-chlorobenzene: A Comprehensive Overview

The compound 2-(Benzyloxy)-4-bromo-1-chlorobenzene, identified by the CAS number 903579-12-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a benzyloxy group at the 2-position, a bromine atom at the 4-position, and a chlorine atom at the 1-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 2-(Benzyloxy)-4-bromo-1-chlorobenzene in various synthetic pathways. Its structure allows for versatile reactivity, particularly in nucleophilic aromatic substitution reactions. The bromine and chlorine substituents act as leaving groups, facilitating reactions with nucleophiles such as hydroxides, amines, and thiols. This makes the compound a valuable intermediate in the synthesis of more complex aromatic compounds, including pharmaceuticals and agrochemicals.

The synthesis of 2-(Benzyloxy)-4-bromo-1-chlorobenzene typically involves multi-step processes. One common approach is the Friedel-Crafts alkylation reaction, where a benzyl bromide reacts with chlorobromobenzene in the presence of a Lewis acid catalyst like aluminum chloride. This method has been optimized in recent years to improve yield and purity, with researchers focusing on reaction conditions such as temperature and solvent selection.

In terms of physical properties, 2-(Benzyloxy)-4-bromo-1-chlorobenzene is known to be sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is approximately 65°C, while its boiling point is around 300°C under standard atmospheric pressure. These properties make it suitable for use in various organic synthesis protocols that require precise control over reaction conditions.

The application of CAS No. 903579-12-4 extends beyond traditional organic synthesis. Recent advancements have explored its potential in materials science, particularly in the development of novel polymers and coatings. The compound's ability to undergo polymerization under specific conditions has led to its use as a monomer in creating high-performance materials with enhanced thermal stability and mechanical properties.

In addition to its chemical applications, 2-(Benzyloxy)-4-bromo-1-chlorobenzene has shown promise in biological systems. Studies have indicated that the compound exhibits moderate antifungal activity against common pathogens such as Candida albicans. This property is attributed to its ability to disrupt fungal cell membranes, making it a potential candidate for further exploration in drug discovery.

The environmental impact of CAS No. 903579-12-4 has also been a topic of recent research. Assessments have shown that the compound degrades slowly under aerobic conditions but can be effectively treated using advanced oxidation processes such as Fenton's reagent or photocatalytic degradation. These findings are crucial for ensuring safe disposal practices and minimizing ecological risks associated with its use.

In conclusion, 2-(Benzyloxy)-4-bromo-1-chlorobenzene, with its unique structure and versatile reactivity, continues to play a pivotal role in organic chemistry and related fields. Its applications span from synthetic intermediates to materials science and biological studies, underscoring its importance as a multifaceted compound. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its position as a key molecule in modern chemistry.